1-(3-Chlorobenzyl)-5-oxopyrrolidine-2-carboxylic acid

• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol
• IUPAC Name: 1-[(3-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C12H12ClNO3/c13-9-3-1-2-8(6-9)7-14-10(12(16)17)4-5-11(14)15/h1-3,6,10H,4-5,7H2,(H,16,17)
• InChI Key: HTTLIOSKZPIJHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1C(=O)O)CC2=CC(=CC=C2)Cl

Description

1-(3-Chlorobenzyl)-5-oxopyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 16.00 g of sodium hydroxide pellets in 165 ml of water was treated with 99.01 g of (±)-1-[(3-chlorophenyl)methyl]-5-methoxycarbonyl-2-pyrrolidinone and was heated for two hours with a steam bath. The solution was cooled to room temperature and extracted with diethyl ether (2×300 ml). The aqueous phase was acidified with 45 ml of concentrated hydrochloric acid and extracted with dichloromethane (3×200 ml). Crystals precipitated out of the dichloromethane. The crystals (80.21 g, damp with solvent) were dried overnight at 65° C. under vacuum.

Synthesis routes and methods II

Procedure details